Cas no 130907-05-0 (1-(1H-benzimidazol-2-yl)propan-1-amine)

1-(1H-Benzimidazol-2-yl)propan-1-amine is a benzimidazole derivative with a propylamine side chain, offering versatile applications in pharmaceutical and chemical research. Its structure combines the benzimidazole core, known for biological activity, with an amine-functionalized alkyl group, enhancing reactivity and potential for derivatization. This compound is particularly valuable as an intermediate in the synthesis of pharmacologically active molecules, including kinase inhibitors and antimicrobial agents. The presence of both the benzimidazole moiety and the primary amine group allows for selective modifications, enabling tailored molecular design. High purity and stability under standard conditions make it suitable for advanced research and industrial applications. Its synthetic utility and structural features position it as a key building block in medicinal chemistry.

1-(1H-benzimidazol-2-yl)propan-1-amine structure

130907-05-0 structure

Product Name:1-(1H-benzimidazol-2-yl)propan-1-amine

CAS No:130907-05-0

MF:C₁₀H₁₃N₃

MW:175.230321645737

MDL:MFCD03848286

CID:102465

PubChem ID:2771996

Update Time:2025-05-28

1-(1H-benzimidazol-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

- 1H-Benzimidazole-2-methanamine,a-ethyl-
- 1-(1H-Benzimidazol-2-yl)-1-propanamine
- 1H-Benzimidazole-2-methanamine,alpha-ethyl-(9CI)
- α-Ethyl-1H-benzimidazole-2-methanamine
- 1-(1H-benzo[d]imidazol-2-yl)propan-1-amine
- EN300-66352
- Z425426392
- MBEYZAPSDJKKFV-UHFFFAOYSA-N
- MFCD03848286
- AKOS005530701
- 130907-05-0
- a-Ethyl-1H-benzimidazole-2-methanamine
- SCHEMBL10640557
- CS-0257160
- 1-(1H-benzimidazol-2-yl)propan-1-amine
- 1-aminopropyl-benzimidazole
- 1-(1H-1,3-benzodiazol-2-yl)propan-1-amine
- MDL： MFCD03848286
- Inchi： 1S/C10H13N3/c1-2-7(11)10-12-8-5-3-4-6-9(8)13-10/h3-7H,2,11H2,1H3,(H,12,13)
- InChI Key： MBEYZAPSDJKKFV-UHFFFAOYSA-N
- SMILES： N1C2C=CC=CC=2N=C1C(CC)N

Computed Properties

Exact Mass: 174.10326
Monoisotopic Mass: 175.111
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 54.7Å²

Experimental Properties

PSA: 51.8

1-(1H-benzimidazol-2-yl)propan-1-amine Pricemore >>

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Chemenu	CM493408-1g	1-(1H-Benzo[d]imidazol-2-yl)propan-1-amine	130907-05-0	97%	1g	$279	2024-08-02
abcr	AB376273-1 g	1-(1H-Benzimidazol-2-yl)propan-1-amine; .	130907-05-0		1 g	€578.50	2023-07-19
TRC	B112300-25mg	1-(1H-benzimidazol-2-yl)propan-1-amine	130907-05-0		25mg	$ 50.00	2022-06-07
TRC	B112300-50mg	1-(1H-benzimidazol-2-yl)propan-1-amine	130907-05-0		50mg	$ 70.00	2022-06-07
TRC	B112300-250mg	1-(1H-benzimidazol-2-yl)propan-1-amine	130907-05-0		250mg	$ 295.00	2022-06-07
Enamine	EN300-66352-0.05g	1-(1H-1,3-benzodiazol-2-yl)propan-1-amine	130907-05-0	91.0%	0.05g	$65.0	2025-03-21
Enamine	EN300-66352-0.1g	1-(1H-1,3-benzodiazol-2-yl)propan-1-amine	130907-05-0	91.0%	0.1g	$96.0	2025-03-21
Enamine	EN300-66352-0.25g	1-(1H-1,3-benzodiazol-2-yl)propan-1-amine	130907-05-0	91.0%	0.25g	$136.0	2025-03-21
Enamine	EN300-66352-0.5g	1-(1H-1,3-benzodiazol-2-yl)propan-1-amine	130907-05-0	91.0%	0.5g	$256.0	2025-03-21
Enamine	EN300-66352-1.0g	1-(1H-1,3-benzodiazol-2-yl)propan-1-amine	130907-05-0	91.0%	1.0g	$355.0	2025-03-21